Cas no 61638-11-7 (2-Butenedinitrile, 2-phenyl-, (E)-)

• Product Name: 2-Butenedinitrile, 2-phenyl-, (E)-
• CAS No: 61638-11-7
• MF: C₁₀H₆N₂
• MW: 154.168041706085
• CID: 471853
• PubChem ID: 54111643
• Update Time: 2025-04-19

2-Butenedinitrile, 2-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedinitrile, 2-phenyl-, (E)-
• 2-phenylbut-2-enedinitrile
• 61638-11-7
• phenyldicyanoethylene
• SCHEMBL3977494
• DTXSID80709105

• Inchi： 1S/C10H6N2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-6H
• InChI Key： NHNSFSHXXANGNG-UHFFFAOYSA-N
• SMILES： N#CC(=CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 154.05318
• Monoisotopic Mass: 154.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58